(7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)(3-methyl-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone

• IUPAC Name: (7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-(2-methyl-2,3-dihydro-1,4-benzodioxin-3-yl)methanone
• InChI: InChI=1S/C18H23NO5/c1-12-15(24-14-7-5-4-6-13(14)23-12)16(20)19-8-18(9-19)10-21-17(2,3)22-11-18/h4-7,12,15H,8-11H2,1-3H3
• InChI Key: UKCCIHOPJFLFFG-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=CC=CC=C2O1)C(=O)N3CC4(C3)COC(OC4)(C)C
• Molecular Formula: C18H23NO5
• Molecular Weight: 333.4 g/mol
• CAS No.: 1396626-37-1

Description

(7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)(3-methyl-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone is a useful research compound. Its molecular formula is C18H23NO5 and its molecular weight is 333.384. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photochemical Transformations

A study by Marubayashi et al. (1992) explored a unique photochemical reaction involving a compound structurally similar to the one , leading to the formation of various β-lactam compounds. This research indicates the potential of using such compounds in photochemical synthesis, particularly in creating complex structures like β-lactams (Marubayashi et al., 1992).

Synthesis and Characterization

Chen et al. (2012) conducted synthesis and characterization studies on a compound related to (7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)(3-methyl-2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methanone. The research included etherification, oximation, and X-ray crystal diffraction analysis, highlighting the compound's structural complexity and potential applications in material science or molecular engineering (Chen et al., 2012).

Spirocyclic Compound Synthesis

Gurry et al. (2015) described the synthesis of 2-oxa-7-azaspiro[3.5]nonane, a compound with a spirocyclic structure similar to the one . The research demonstrated the potential of such structures in the development of novel pharmaceuticals and complex organic molecules (Gurry et al., 2015).

Potential as B-Raf Inhibitors

Yang et al. (2012) synthesized and evaluated a series of 2,3-dihydrobenzo[b][1,4]dioxin-containing derivatives for their inhibitory activity against B-Raf kinase, suggesting the potential therapeutic applications of similar compounds in cancer treatment (Yang et al., 2012).